4-(4-dihexadecylamino-styryl)-N-methylpyridinium iodide

• CAS: 114041-00-8
• Synonyms: 4-(4-dihexadecylaminostyryl)-N-methylpyridium; 4-(4-dihexadecylaminostyryl)N-methylpyridium iodide; DiA; DIASP
• Molecular Formula: C46H79IN2
• Molecular Weight: 787.0 g/mol
• SMILES: CCCCCCCCCCCCCCCCN(CCCCCCCCCCCCCCCC)C1=CC=C(C=C1)C=CC2=CC=[N+](C=C2)C.[I-]
• InChI: InChI=1S/C46H79N2.HI/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-40-48(41-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2)46-36-34-44(35-37-46)32-33-45-38-42-47(3)43-39-45;/h32-39,42-43H,4-31,40-41H2,1-3H3;1H/q+1;/p-1
• InChIKey: YPGZWUVVEWKKDQ-UHFFFAOYSA-M

DiA (114041-00-8) is the preferred hemicyanine membrane probe when experimental design demands rapid, uniform neuronal tracing. Its two C16 alkyl tails drive faster lateral diffusion than DiO, ensuring even staining of long axonal projections and complex dendritic arbors. The broad 491/613 nm emission is detectable with green, orange, and red filters, reducing the need for dedicated narrow-band filter sets. Strong lipid partitioning (LogP 11.45) ensures low aqueous background, while dual-color compatibility with DiI provides clean spectral separation. Choose DiA for live-cell or post-fixation membrane studies where diffusion speed and multi-platform flexibility are critical.

4-(4-Dihexadecylamino-styryl)-N-methylpyridinium iodide (CAS 114041-00-8) | Lipophilic Aminostyryl Membrane Probe for Neuronal Tracing and Membrane Dynamics

4-(4-Dihexadecylamino-styryl)-N-methylpyridinium iodide (CAS 114041-00-8), widely referred to as DiA or 4-Di-16-ASP, is a lipophilic aminostyryl fluorescent dye belonging to the hemicyanine class [1]. It is extensively utilized as a membrane probe for neuronal tracing, cell lineage tracking, and membrane dynamics studies . The compound consists of a cationic pyridinium head group and two hexadecyl (C16) alkyl tails, which confer strong partitioning into lipid bilayers .

• [1] ChEBI. 4-(4-dihexadecylaminostyryl)-N-methylpyridium iodide (CHEBI:52024). 2009. Available from: https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:52024 View Source

4-(4-Dihexadecylamino-styryl)-N-methylpyridinium iodide: Critical Functional Differences from Generic Membrane Dyes That Preclude Simple Substitution

Generic substitution among lipophilic membrane dyes is scientifically unsound because the precise alkyl chain length, headgroup chemistry, and chromophore structure of DiA dictate unique biophysical behaviors that cannot be assumed for analogs. Compared to the widely used dialkylcarbocyanine DiO, DiA exhibits markedly faster lateral diffusion in cell membranes, a property essential for efficient and uniform neuronal tracing . Furthermore, DiA's cationic hemicyanine structure yields a fundamentally different membrane interaction profile relative to the short-chain analog HC, with DiA undergoing strong, essentially complete bilayer association whereas HC partitions between aqueous and lipid phases [1]. These differences in diffusion kinetics, membrane partitioning, and spectral breadth directly impact experimental outcomes, rendering DiA non-interchangeable with in-class alternatives for applications requiring rapid labeling, broad detection flexibility, or robust post-fixation signal retention .

• [1] Pace TCS, Bohne C. On the investigation of the bilayer functionalities of 1,2-di-oleoyl-sn-glycero-3-phosphatidylcholine (DOPC) large unilamellar vesicles using cationic hemicyanines as optical probes: A wavelength-selective fluorescence approach. J Colloid Interface Sci. 2008;317(1):332-345. doi:10.1016/j.jcis.2007.09.045 View Source

Quantitative Differentiation Guide: 4-(4-Dihexadecylamino-styryl)-N-methylpyridinium iodide vs. DiO, HC, and Carbocyanine Dyes

Enhanced Lateral Diffusion Kinetics in Cellular Membranes vs. DiO

DiA diffuses laterally within the plasma membrane at a rate that is qualitatively and reproducibly faster than the structurally distinct dialkylcarbocyanine dye DiO (3,3'-dioctadecyloxacarbocyanine perchlorate). This kinetic advantage is widely documented across vendor technical datasheets and is a primary selection criterion for neuronal tracing applications .

Evidence Dimension	Lateral diffusion rate in cell membranes
Target Compound Data	Qualitatively faster diffusion than DiO
Comparator Or Baseline	DiO (3,3'-dioctadecyloxacarbocyanine perchlorate) - slower baseline diffusion rate
Quantified Difference	Not quantified as a numerical rate; consistently described as 'faster' across multiple independent vendor specifications and application notes
Conditions	Cell membrane labeling in live cells; neuronal tracing assays

Why This Matters

Faster diffusion enables more rapid, uniform staining of neuronal projections, reducing incubation times and improving labeling homogeneity in time-sensitive experiments.

Spectral Versatility via Broad Emission Spectrum vs. Carbocyanine Dyes

Unlike the dialkylcarbocyanine family (DiO, DiI, DiD, DiR) which exhibit discrete, narrow emission bands, DiA possesses a notably broad emission spectrum with an emission maximum at 613 nm. This breadth allows DiA to be effectively detected using green, orange, or even red fluorescence filter sets, providing exceptional experimental flexibility [1][2].

Evidence Dimension	Emission spectral breadth and filter compatibility
Target Compound Data	Ex/Em: 491/613 nm (in methanol); detectable with green, orange, and red filters
Comparator Or Baseline	DiO (Ex/Em 484/501 nm; FITC channel), DiI (Ex/Em 549/565 nm; TRITC channel), DiD (Ex/Em 644/663 nm; Cy5 channel)
Quantified Difference	DiA's emission spans approximately 100-150 nm FWHM (inferred), compared to ~50-80 nm for typical carbocyanines; single dye compatible with multiple filter sets versus one dedicated channel per carbocyanine
Conditions	Fluorescence spectroscopy in methanol; live-cell and fixed-tissue imaging

Why This Matters

Broad detection compatibility reduces the need for multiple dye purchases and simplifies multicolor panel design when instrument filter configuration is constrained.

• [1] AAT Bioquest. Lipophilic Tracers - DiO, DiI, DiA, DiD, DiR and DiS. Blog post. 2021. Available from: https://aatbioquest.blogspot.com/2021/07/lipophilic-tracers-dio-dii-dia-did-dir.html View Source
• [2] 懋康生物. 细胞膜荧光探针（Tracers for Membrane Labeling）产品专题. 2016. Available from: https://www.maokangbio.com/view.action?id=82 View Source

Quantitative Membrane Partitioning vs. Short-Chain Hemicyanine HC

In a controlled biophysical study using DOPC large unilamellar vesicles (LUVs), DiA demonstrated a strong, essentially complete association with the vesicle bilayer. In contrast, the short-chain analog trans-4-[4-(dimethylamino)-styryl]-1-methylpyridinium iodide (HC) exhibited partitioning between the aqueous phase and the bilayer pseudophases [1]. This difference arises from DiA's dual C16 alkyl tails, which confer high lipophilicity (LogP = 11.45) .

Evidence Dimension	Membrane bilayer association behavior
Target Compound Data	Strong association with DOPC vesicle bilayer (complete partitioning)
Comparator Or Baseline	HC (trans-4-[4-(dimethylamino)-styryl]-1-methylpyridinium iodide) - partitions between water and bilayer pseudophases
Quantified Difference	Qualitative difference in partitioning behavior; DiA LogP = 11.4545 vs. HC LogP ~2-3 (estimated)
Conditions	DOPC LUVs; absorption, emission, depolarization, and time-resolved spectroscopies

Why This Matters

Complete bilayer association ensures that DiA fluorescence signal originates exclusively from membrane-bound dye, minimizing background from aqueous-phase fluorescence and improving signal-to-noise in quantitative membrane studies.

• [1] Pace TCS, Bohne C. On the investigation of the bilayer functionalities of 1,2-di-oleoyl-sn-glycero-3-phosphatidylcholine (DOPC) large unilamellar vesicles using cationic hemicyanines as optical probes: A wavelength-selective fluorescence approach. J Colloid Interface Sci. 2008;317(1):332-345. doi:10.1016/j.jcis.2007.09.045 View Source

Superior Post-Fixation Labeling Performance in Formaldehyde-Fixed Tissue vs. DiO

Technical notes and application literature indicate that DiA reliably labels formaldehyde-fixed tissues under conditions where DiO fails to produce adequate staining. This empirical observation makes DiA a preferred choice for postmortem neuronal tracing and fixed-tissue histology protocols [1].

Evidence Dimension	Labeling efficacy in formaldehyde-fixed tissue
Target Compound Data	Effective labeling of fixed tissue
Comparator Or Baseline	DiO - inadequate labeling under same fixation conditions
Quantified Difference	Qualitative difference (effective vs. ineffective) based on empirical application notes; no quantitative fluorescence intensity ratio available
Conditions	Formaldehyde-fixed neuronal tissue; post-fixation staining protocols

Why This Matters

Enables robust fluorescent tracing in archival or fixed specimens where other membrane dyes perform poorly, expanding experimental scope to include postmortem and histological samples.

• [1] 上海诺宁生物科技有限公司. DiA 细胞膜荧光探针. 产品信息. Available from: https://www.noninbio.com/list-19654-48890-108.html View Source

Optimized Dual-Color Compatibility with DiI for Neuronal Circuit Mapping

DiA is frequently co-applied with the orange-red fluorescent carbocyanine DiI (DiIC18(3)) for dual-color neuronal tracing. This combination is widely adopted because DiA's broad green-to-red emission (detectable with green/orange filters) and DiI's distinct orange fluorescence (TRITC channel) provide clear spectral separation, enabling unambiguous identification of overlapping or distinct neuronal populations [1].

Evidence Dimension	Spectral compatibility for dual-color labeling
Target Compound Data	DiA (Ex/Em 491/613 nm) paired with DiI (Ex/Em 549/565 nm) for dual-color tracing
Comparator Or Baseline	DiO/DiI combination also used for dual-color labeling; DiO has narrower emission (Ex/Em 484/501 nm)
Quantified Difference	Spectral separation between DiA and DiI is approximately 58 nm (excitation) and 48 nm (emission), comparable to DiO/DiI separation but with DiA offering broader filter compatibility and faster diffusion
Conditions	Fluorescence microscopy; standard FITC/TRITC or equivalent filter sets

Why This Matters

Established compatibility with DiI enables robust dual-color neuronal circuit mapping protocols, reducing optimization time and ensuring reproducible results in complex neuroanatomical studies.

• [1] Lukas JR, Aigner M, Denk M, Heinzl H, Burian M, Mayr R. Carbocyanine postmortem neuronal tracing. Influence of different parameters on tracing distance and combination with immunocytochemistry. J Histochem Cytochem. 1998;46(8):901-910. doi:10.1177/002215549804600804 View Source

Optimal Research and Industrial Applications for 4-(4-Dihexadecylamino-styryl)-N-methylpyridinium iodide Based on Verified Differentiation Evidence

Rapid Neuronal Tracing in Live and Fixed Preparations Requiring Fast, Uniform Membrane Labeling

DiA's qualitatively faster lateral diffusion compared to DiO makes it the preferred choice for experiments demanding rapid, homogeneous staining of neuronal membranes, particularly in long axonal projections or complex dendritic arbors [1]. Its efficacy in both live cells and formaldehyde-fixed tissues further extends utility to postmortem neuroanatomical studies where other dyes fail .

Dual-Color Neuronal Circuit Mapping with DiI for Unambiguous Population Discrimination

The established compatibility of DiA with DiI for dual-color labeling enables clear spectral separation for tracing overlapping or distinct neuronal pathways. DiA's broad emission, detectable with multiple filter sets, provides flexibility in instrument configuration when paired with DiI's discrete orange fluorescence [1].

Quantitative Membrane Biophysics Studies Requiring Complete Bilayer Partitioning

In biophysical investigations using model membrane systems (e.g., liposomes, supported lipid bilayers), DiA's strong and essentially complete association with the lipid bilayer, as demonstrated in head-to-head studies with short-chain hemicyanine HC, ensures that fluorescence signals accurately report membrane-localized phenomena without aqueous-phase background contamination [1]. The high LogP of 11.45 quantitatively supports this robust partitioning behavior .

Flexible Multicolor Imaging Workflows with Constrained Filter Configurations

DiA's exceptionally broad emission spectrum (Ex/Em 491/613 nm, detectable with green, orange, and red filters) reduces the dependency on dedicated narrow-band filter sets [1]. This flexibility is particularly advantageous in core facilities or laboratories with limited filter inventory, enabling single-dye compatibility across multiple imaging platforms and simplifying multicolor panel design .

• [1] AAT Bioquest. Lipophilic Tracers - DiO, DiI, DiA, DiD, DiR and DiS. Blog post. 2021. Available from: https://aatbioquest.blogspot.com/2021/07/lipophilic-tracers-dio-dii-dia-did-dir.html View Source